![molecular formula C15H14O3 B1594120 Methyl 2-benzyloxybenzoate CAS No. 55142-16-0](/img/structure/B1594120.png)
Methyl 2-benzyloxybenzoate
Overview
Description
Methyl 2-benzyloxybenzoate (M2B) is a synthetic compound that is used in a variety of applications. M2B is a colorless crystalline solid that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It has been studied for its potential to be used as a pharmaceutical agent, as a biocompatible material, and as a chemical reagent. M2B is also known as benzyl 2-benzyloxybenzoate and is one of the most widely used compounds in the field of organic chemistry.
Scientific Research Applications
Theoretical Studies on Derivatives
Corrosion Inhibition
Benzimidazole and its derivatives, including 2-methylbenzimidazole, have been studied for their potential as corrosion inhibitors for mild steel in acidic conditions. Theoretical evaluations using Density Functional Theory (DFT) have shown these compounds to have properties relevant to corrosion inhibition, such as high EHOMO (Energy of Highest Occupied Molecular Orbital) and low ELUMO (Energy of Lowest Unoccupied Molecular Orbital), which are in agreement with experimental data (Obot & Obi-Egbedi, 2010).
Agricultural Applications
Sustained Release for Fungal Control
In agriculture, Methyl 2-benzimidazolecarbamate (a related compound) and Tebuconazole have been encapsulated in solid lipid nanoparticles and polymeric nanocapsules for the controlled release of fungicides. This technology aims to reduce environmental toxicity and improve the efficacy of plant disease management. The encapsulated fungicides showed high association efficiency and modified release profiles, indicating a promising approach for fungal disease prevention in crops (Campos et al., 2015).
Environmental Impact and Behavior
Occurrence and Behavior in Aquatic Environments
The occurrence and fate of parabens (esters of para-hydroxybenzoic acid, a related group of compounds to Methyl 2-benzyloxybenzoate) in aquatic environments have been reviewed. Despite treatments that effectively remove them from wastewater, parabens persist at low levels in effluents and are ubiquitous in surface water and sediments, suggesting continuous environmental introduction and the need for further studies on their long-term impact (Haman et al., 2015).
Synthetic and Analytical Chemistry
Synthesis of Benzimidazoles
Research on the synthesis of benzimidazoles in high-temperature water has been conducted to improve yields and reduce environmental impact. This study provides insights into the optimization of reaction parameters for the synthesis of 2-phenylbenzimidazole and related compounds, which are important for various pharmaceutical and agricultural applications. This method demonstrates the potential of using water as a green solvent for chemical synthesis (Dudd et al., 2003).
Mechanism of Action
Target of Action
Methyl 2-benzyloxybenzoate is a specialty product used in proteomics research . .
Biochemical Pathways
The coordinated and high-level expression of biosynthetic pathway genes result in the massive emission of floral methyl benzoate . .
Pharmacokinetics
It’s known that the compound is a solid at room temperature , which could potentially influence its bioavailability and pharmacokinetic properties.
Action Environment
The environment can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and activity. This compound is known to be stable at room temperature
properties
IUPAC Name |
methyl 2-phenylmethoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-17-15(16)13-9-5-6-10-14(13)18-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FULHVBYAYSGTKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70290895 | |
Record name | Methyl 2-benzyloxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70290895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55142-16-0 | |
Record name | 55142-16-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=71631 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 2-benzyloxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70290895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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